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Compound of Interest

Compound Name: LY393615

Cat. No.: B1675689

Application Notes and Protocols: LY393615

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of LY393615, a potent and
selective positive allosteric modulator (PAM) of the M5 muscarinic acetylcholine receptor.
Included are details on its mechanism of action, ordering information, and protocols for its use
in in vitro and in vivo studies.

Supplier and Ordering Information

LY393615 is available from several chemical suppliers catering to the research community.
When ordering, it is crucial to verify the purity and confirm the formulation (e.g., solid powder,
solution). The following table summarizes information from prominent suppliers.
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) Product ) Available ) CAS
Supplier Purity . Price (USD)
Number Quantities Number
10 mM*1 mL,
MedChemEx 5 mg, 10 mg,
HY-114328 99.89% ~$87 (5 mg) 180165-74-4
press 50 mg, 100
mg
5 mg, 10 mg,
Selleck g g
_ S6791 >99% 50 mg, 100 ~$87 (5 mg) 180165-74-4
Chemicals
mg
Cayman 1 mg, 5 mg,
] 30541 >98% ~$79 (1 mg) 180165-74-4
Chemical 10 mg

Note: Prices are approximate and subject to change. Please refer to the supplier's website for

the most current pricing and availability.

Mechanism of Action and Pharmacological Data

LY393615 acts as a positive allosteric modulator of the M5 muscarinic acetylcholine receptor.

As a PAM, it does not activate the receptor directly but enhances the affinity and/or efficacy of

the endogenous ligand, acetylcholine (ACh). This potentiation of M5 signaling makes

LY393615 a valuable tool for studying the physiological roles of this receptor subtype.

Pharmacological Data for LY393615

Parameter Value Assay Conditions
FLIPR assay in CHO cells
EC50 18 nM _
expressing human M5 receptor
o Selective for M5 over M1, M2,
Selectivity >100-fold

M3, and M4 receptors

Signaling Pathway
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The M5 receptor is a G protein-coupled receptor (GPCR) that primarily couples to Gag/11.
Activation of this pathway leads to the stimulation of phospholipase C (PLC), which in turn
hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol trisphosphate (IP3) and
diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+), while DAG
activates protein kinase C (PKC). LY393615 enhances this signaling cascade in the presence
of acetylcholine.

Intracellular

Extracellular

Cell Membrane
Acetylcholine (ACh) Binds
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Click to download full resolution via product page
M5 receptor signaling pathway potentiated by LY393615.

Experimental Protocols

This protocol describes how to measure the effect of LY393615 on M5 receptor activation by

monitoring intracellular calcium levels.

Materials:

CHO cells stably expressing the human M5 receptor

Fluo-4 AM calcium indicator dye

Assay buffer (e.g., HBSS with 20 mM HEPES)

LY393615

Acetylcholine (ACh)
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o 96-well black, clear-bottom microplates
o Fluorescence plate reader (e.g., FLIPR)
Procedure:

o Cell Plating: Seed the M5-expressing CHO cells into 96-well plates at an appropriate density
and allow them to adhere overnight.

o Dye Loading: Wash the cells with assay buffer and then incubate with Fluo-4 AM solution
according to the manufacturer's instructions (typically 30-60 minutes at 37°C).

o Compound Preparation: Prepare serial dilutions of LY393615 and a fixed, sub-maximal
concentration of ACh (e.g., EC20) in assay buffer.

e Assay:

[e]

Wash the cells to remove excess dye.

o Add the LY393615 dilutions to the wells and incubate for a short period (e.g., 10-15
minutes).

o Place the plate in the fluorescence reader and initiate reading.
o Add the ACh solution to the wells.

o Monitor the change in fluorescence over time, which corresponds to the change in
intracellular calcium concentration.

o Data Analysis: Determine the EC50 value of LY393615 by plotting the fluorescence response
against the compound concentration and fitting the data to a sigmoidal dose-response curve.
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Seed M5-CHO cells in 96-well plate

:

Load cells with Fluo-4 AM dye

:

Prepare LY393615 and ACh solutions

:

Incubate cells with LY393615

:

Add ACh and measure fluorescence

:

Analyze data to determine EC50
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Preparation Phase

Acclimate animals Prepare LY393615 dosing solution

N 7
~ 7
E;cbgr‘imental'}}'(ase

Administer LY393615 or vehicle

:

Perform behavioral testing

Analysivs Phase

Collect and analyze behavioral data

:

Statistical comparison and conclusion
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 To cite this document: BenchChem. [LY393615 supplier and ordering information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675689#ly393615-supplier-and-ordering-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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